Cas no 1868699-61-9 (3-(Dimethylamino)-2-methyl-1-(thiophen-3-yl)prop-2-en-1-one)

• Product Name: 3-(Dimethylamino)-2-methyl-1-(thiophen-3-yl)prop-2-en-1-one
• CAS No: 1868699-61-9
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 5741700
• PubChem ID: 145709738
• Update Time: 2025-11-01

3-(Dimethylamino)-2-methyl-1-(thiophen-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-2-methyl-1-(thiophen-3-yl)prop-2-en-1-one
• 1868699-61-9
• EN300-1127197
• 2-Propen-1-one, 3-(dimethylamino)-2-methyl-1-(3-thienyl)-

• Inchi： 1S/C10H13NOS/c1-8(6-11(2)3)10(12)9-4-5-13-7-9/h4-7H,1-3H3/b8-6+
• InChI Key： JQWJGSDJZPWLND-SOFGYWHQSA-N
• SMILES： S1C=CC(=C1)C(/C(/C)=C/N(C)C)=O

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.6Ų

Additional information on 3-(Dimethylamino)-2-methyl-1-(thiophen-3-yl)prop-2-en-1-one

Introduction to 3-(Dimethylamino)-2-methyl-1-(thiophen-3-yl)prop-2-en-1-one (CAS No. 1868699-61-9)

3-(Dimethylamino)-2-methyl-1-(thiophen-3-yl)prop-2-en-1-one is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. With the CAS number 1868699-61-9, this molecule represents a fusion of heterocyclic and alkene functionalities, making it a versatile scaffold for developing novel bioactive molecules. The presence of a dimethylamino group, an aromatic thiophen-3-yl moiety, and a conjugated enone system imparts unique electronic and steric properties, which are highly valuable for medicinal chemistry applications.

The compound's molecular structure, characterized by a prop-2-enone backbone, allows for facile functionalization at multiple positions. This flexibility is particularly advantageous in designing molecules with specific pharmacological targets. Recent advancements in synthetic methodologies have enabled the efficient preparation of derivatives of 3-(Dimethylamino)-2-methyl-1-(thiophen-3-yl)prop-2-en-1-one, opening new avenues for drug discovery.

In the realm of medicinal chemistry, the thiophen-3-yl group is a well-documented pharmacophore found in numerous bioactive compounds. Its ability to engage in π-stacking interactions and hydrogen bonding makes it a valuable component in drug design. Moreover, the dimethylamino substituent can modulate the lipophilicity and basicity of the molecule, influencing its pharmacokinetic properties. These features have been exploited in the development of small-molecule inhibitors, agonists, and antagonists targeting various biological pathways.

Recent studies have highlighted the potential of 3-(Dimethylamino)-2-methyl-1-(thiophen-3-yl)prop-2-en-1-one as a precursor for synthesizing novel therapeutic agents. For instance, researchers have explored its utility in generating derivatives with anti-inflammatory, antimicrobial, and anticancer properties. The conjugated enone system within this compound can undergo photoredox reactions, enabling the construction of complex molecular architectures through cross-coupling and functionalization strategies.

The synthesis of 3-(Dimethylamino)-2-methyl-1-(thiophen-3-yl)prop-2-en-1-one typically involves multi-step organic transformations, including condensation reactions, cyclization processes, and selective functional group modifications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at strategic positions within the molecule. These synthetic approaches underscore the compound's importance as a building block in modern drug development.

One particularly noteworthy application of derivatives derived from CAS No. 1868699-61-9 is in the field of kinase inhibition. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. By leveraging the structural features of 3-(Dimethylamino)-2-methyl-1-(thiophen-3-yl)prop-2-en-1-one, chemists have designed molecules capable of selectively inhibiting specific kinases without affecting others. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

The pharmacological evaluation of these derivatives has revealed promising results in preclinical studies. For example, certain analogs have demonstrated potent activity against mutant forms of kinases associated with drug resistance in cancer patients. These findings highlight the potential of 3-(Dimethylamino)-2-methyl-thiophenyl-propenone derivatives as lead compounds for further optimization into clinical candidates.

Another area where this compound has shown promise is in the development of photodynamic therapy (PDT) agents. The presence of both aromatic and alkenic functionalities makes it an ideal candidate for generating singlet oxygen upon light irradiation. This property has been exploited in designing photosensitizers that can selectively target cancer cells while sparing healthy tissues. The ability to fine-tune the photophysical properties through structural modifications offers a powerful tool for developing next-generation PDT therapies.

The role of computational chemistry in understanding the behavior of CAS No. 1868699 - 61 - 9 cannot be overstated. Molecular modeling techniques have been employed to predict binding modes, calculate energetics, and identify optimal conformations for drug-receptor interactions. These computational studies provide valuable insights into structure-function relationships, guiding experimental efforts toward more efficient synthetic routes and lead optimization strategies.

In conclusion,3-(Dimethylamino)-2-methyl-thiophenyl-propenone (CAS No. 1868699 - 61 - 9) represents a fascinating compound with diverse applications in pharmaceutical chemistry and medicinal biology research fields . Its unique structural features make it an excellent scaffold for developing novel bioactive molecules with potential therapeutic applications across multiple disease areas . As research continues to uncover new synthetic methodologies , it is likely that this compound will play an increasingly important role in future drug discovery efforts .